Cas no 77613-65-1 (2-(Bromomethyl)-1,1-difluorocyclopropane)

2-(Bromomethyl)-1,1-difluorocyclopropane is a versatile cyclopropane derivative featuring a reactive bromomethyl group and two fluorine atoms on the same carbon. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for introducing difluorocyclopropane motifs into target molecules. The bromomethyl group facilitates further functionalization through nucleophilic substitution or cross-coupling reactions, while the difluorocyclopropane moiety enhances stability and influences electronic properties. This compound is useful in pharmaceutical and agrochemical research, where fluorinated cyclopropanes are often employed to modulate bioactivity and metabolic stability. Its well-defined reactivity profile and synthetic accessibility make it a practical choice for constructing complex fluorinated frameworks.
2-(Bromomethyl)-1,1-difluorocyclopropane structure
77613-65-1 structure
Product Name:2-(Bromomethyl)-1,1-difluorocyclopropane
CAS No:77613-65-1
MF:C4H5BrF2
MW:170.983307600021
MDL:MFCD06797749
CID:550434
PubChem ID:2761402
Update Time:2025-10-22

2-(Bromomethyl)-1,1-difluorocyclopropane Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-1,1-difluorocyclopropane
    • 1-Bromomethyl-2,2-difluorocyclopropane
    • Cyclopropane,2-(bromomethyl)-1,1-difluoro-
    • (2,2-Difluorocycloprop-1-yl)methyl bromide
    • 2,2-Difluorocyclopropylmethyl bromide
    • 2-bromomethyl-1,1-difluoro-cyclopropane
    • bromomethyl-2,2-difluorocyclopropane
    • 2-(brornomethyl)-1,1-difluorocyclopropane
    • A839142
    • FS-6233
    • 2-Bromomethyl-1,1-difluorocyclopropane
    • SY338309
    • Cyclopropane, 2-(bromomethyl)-1,1-difluoro-
    • F2147-3965
    • MFCD06797749
    • SY344552
    • EN300-305760
    • AT12585
    • SY033171
    • 1-Bromomethyl-2,2-difluoro-cyclopropane
    • AB29725
    • 77613-65-1
    • FT-0682938
    • DTXSID80375748
    • AKOS005259623
    • SCHEMBL348415
    • (S)-2-(Bromomethyl)-1,1-difluorocyclopropane
    • (R)-2-(Bromomethyl)-1,1-difluorocyclopropane
    • STL556054
    • BBL102255
    • MDL： MFCD06797749
    • Inchi： 1S/C4H5BrF2/c5-2-3-1-4(3,6)7/h3H,1-2H2
    • InChI Key： TUDJNSKRXIUOAJ-UHFFFAOYSA-N
    • SMILES： BrCC1CC1(F)F

Computed Properties

  • Exact Mass: 169.95400
  • Monoisotopic Mass: 169.95427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 81.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: 108-109°C
  • PSA: 0.00000
  • LogP: 2.03650

2-(Bromomethyl)-1,1-difluorocyclopropane Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：3

2-(Bromomethyl)-1,1-difluorocyclopropane Customs Data

  • HS CODE：2903890090
  • Customs Data：

    China Customs Code:

    2903890090

    Overview:

    2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-(Bromomethyl)-1,1-difluorocyclopropane Pricemore >>

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abcr
AB347752-500 mg
1-Bromomethyl-2,2-difluorocyclopropane, 97%; .
 77613-65-1 97%
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